3-(3,5-Dimethylphenyl)propiophenone
Overview
Description
Scientific Research Applications
Medicine
3-(3,5-Dimethylphenyl)propiophenone: may have potential applications in the medical field, particularly in drug synthesis. Its chemical structure could be utilized in the development of novel pharmaceutical compounds. However, specific applications in medicine are not detailed in the search results, indicating a need for further research in this area .
Agriculture
In agriculture, 3-(3,5-Dimethylphenyl)propiophenone could be explored for its effects on plant growth and protection. Its role in the synthesis of agrochemicals such as pesticides or herbicides might be an area of interest, although current data does not provide explicit applications within this field .
Material Science
The compound’s properties might be valuable in material science, particularly in the synthesis of new materials with specific characteristics like enhanced durability or specialized functions. The molecular structure suggests potential for creating polymers or coatings with unique features .
Environmental Science
Environmental science could benefit from the application of 3-(3,5-Dimethylphenyl)propiophenone in the analysis and breakdown of pollutants. Its chemical reactivity might be harnessed to develop methods for environmental remediation or in the creation of environmentally friendly materials .
Food Industry
While not directly related to 3-(3,5-Dimethylphenyl)propiophenone , advancements in food technology such as 3D printing have shown the potential for creating food items with specific shapes, textures, and nutritional content. The compound could potentially be investigated for its role in food preservation or as an additive to enhance food quality .
Cosmetics
In the cosmetics industry, 3-(3,5-Dimethylphenyl)propiophenone might find applications in the development of skincare products or as a stabilizer in cosmetic formulations. Its molecular structure could be beneficial in creating products with improved absorption and efficacy .
Energy
Research in the energy sector could explore the use of 3-(3,5-Dimethylphenyl)propiophenone in the development of energy-efficient materials or as a component in organic photovoltaic cells. Its properties might contribute to the efficiency and stability of such devices .
Electronics
Lastly, the electronics industry might utilize 3-(3,5-Dimethylphenyl)propiophenone in the production of electronic components or as a part of insulating materials. Its potential for enhancing the performance of electronic devices could be a significant area of research .
Mechanism of Action
Target of Action
This compound is a derivative of propiophenone , which is an aryl ketone used in the preparation of other compounds . .
Mode of Action
It can be inferred from the structure of the compound that it may undergo reactions similar to other ketones . For instance, ketones can react with hydroxylamine to form oximes or hydrazine to form hydrazones . The oxygen in these compounds acts as a nucleophile in competition with nitrogen, but it’s a dead-end process. Reaction with oxygen gives the reversible formation of a hemiketal. Reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
Given its structural similarity to propiophenone , it may be involved in similar biochemical pathways.
Result of Action
Given its structural similarity to propiophenone , it may have similar effects.
properties
IUPAC Name |
3-(3,5-dimethylphenyl)-1-phenylpropan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O/c1-13-10-14(2)12-15(11-13)8-9-17(18)16-6-4-3-5-7-16/h3-7,10-12H,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INDOBHNSXIZSKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CCC(=O)C2=CC=CC=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30644875 |
Source
|
| Record name | 3-(3,5-Dimethylphenyl)-1-phenylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30644875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
854692-50-5 |
Source
|
| Record name | 3-(3,5-Dimethylphenyl)-1-phenylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30644875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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